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Compound of Interest

Compound Name: DS08210767

Cat. No.: B1192653 Get Quote

Disclaimer: Initial research indicates that "DS08210767" is not a publicly documented or

recognized material designation. Therefore, this guide provides a framework for validating the

energy absorption claims of a hypothetical material, herein referred to as "Material

DS08210767," against established alternatives. The data for alternative materials is sourced

from publicly available studies, and the experimental protocols are based on internationally

recognized standards.

This comparison guide is intended for researchers, scientists, and drug development

professionals seeking to objectively evaluate the performance of novel energy-absorbing

materials.

Comparative Analysis of Energy Absorption
Properties
The primary function of an energy-absorbing material is to dissipate kinetic energy during an

impact, thereby reducing the peak force transmitted through the material. Key metrics for

evaluating this performance include Specific Energy Absorption (SEA), Compressive Strength,

and Energy Absorption Efficiency.

Data Presentation:

The following table summarizes the typical energy absorption properties of common materials

used for this purpose, against which Material DS08210767 can be benchmarked.
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Material
Density
(g/cm³)

Compressive
Strength (MPa)

Specific
Energy
Absorption
(SEA) (kJ/kg)

Energy
Absorption
Efficiency (%)

Material

DS08210767
To be determined To be determined To be determined To be determined

Polyurethane

(PU) Foam
0.1 - 0.6 0.5 - 5.0[1][2] 15 - 40[3][4] ~40-60[5]

Ethylene-Vinyl

Acetate (EVA)

Foam

0.08 - 0.25 0.2 - 1.5[6][7] 2.5 - 5.0[8] ~70-75[8]

Silicone

Elastomer
1.1 - 1.6

Varies

significantly with

formulation

Data not readily

available,

performance is

highly

application-

specific

Generally lower

than foams,

valued for

resilience

Note: The values presented are representative and can vary significantly based on material

density, formulation, strain rate, and temperature.

Experimental Protocols
To validate the energy absorption claims of Material DS08210767, a series of standardized

tests should be conducted. The following protocols for quasi-static compression and dynamic

impact testing are recommended.

2.1. Quasi-Static Compressive Testing

This test determines the material's response to slow, controlled compression.

Standard: Based on ASTM D1621 or ISO 844.[9][10][11][12][13][14][15][16][17][18]

Objective: To measure compressive strength, modulus of elasticity, and energy absorption

under quasi-static conditions.
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Apparatus: Universal Testing Machine (UTM) with compression platens.

Specimen Preparation:

Prepare square or circular specimens with a minimum surface area of 25.8 cm² and a

minimum height of 25.4 mm.

Ensure the loading surfaces are parallel to each other and perpendicular to the sides.

Condition specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours prior

to testing.

Procedure:

Measure the dimensions of the specimen accurately.

Place the specimen centrally between the compression platens of the UTM.

Apply a compressive load at a constant crosshead speed (e.g., 2.5 mm/min for each 25.4

mm of specimen thickness).[12][13]

Continue the test until a yield point is reached or the specimen is compressed to a

specified strain (e.g., 13% of its original height).[13]

Record the load-displacement data throughout the test.

Data Analysis:

Calculate the compressive stress and strain from the load-displacement data.

Determine the compressive strength (stress at the yield point or at 10% deformation).

Calculate the energy absorbed per unit volume by finding the area under the stress-strain

curve.

Calculate the Specific Energy Absorption (SEA) by dividing the total energy absorbed by

the mass of the specimen.
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2.2. Dynamic Impact Testing (Drop Tower)

This test evaluates the material's performance under high-speed impact conditions.

Standard: Based on principles from ASTM D3763.[19][20]

Objective: To measure the peak force transmitted and the total energy absorbed during an

impact event.

Apparatus: Drop tower testing system equipped with an instrumented tup (load cell) and a

high-speed data acquisition system.[19][21][22]

Specimen Preparation:

Prepare specimens to the same dimensional standards as for quasi-static testing.

Condition the specimens as described in the previous protocol.

Procedure:

Securely clamp the specimen in the test fixture at the base of the drop tower.

Set the drop height and mass of the falling tup to achieve the desired impact energy and

velocity.

Release the tup, allowing it to impact the center of the specimen.

The instrumented tup records the force-time history of the impact event.

Data Analysis:

From the force-time data, determine the peak transmitted force.

Integrate the force-displacement curve (derived from force-time and velocity data) to

calculate the total energy absorbed by the specimen.

Calculate the energy absorption efficiency by comparing the energy absorbed to the total

impact energy.
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Visualizations
Experimental Workflow Diagram

The following diagram illustrates the logical flow for the validation and comparison of energy-

absorbing materials.
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Phase 1: Preparation

Phase 2: Testing

Phase 3: Analysis & Comparison
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Dynamic Impact Test
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Generate Final Report
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Caption: Workflow for validating energy absorption claims.
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Signaling Pathway for Impact Energy Dissipation

The diagram below conceptualizes the pathways through which a material dissipates impact

energy.

Energy Dissipation Mechanisms

Kinetic Energy Input
(Impact Event)

Energy Absorbing Material
(e.g., DS08210767)

Elastic/Plastic Deformation
(Cell Wall Bending/Buckling) Internal Friction Micro-Fracture

(Cell Strut Breaking)
Residual Transmitted Energy

(Peak Force)

Heat Generation
(Thermodynamic Loss)

Click to download full resolution via product page

Caption: Conceptual pathways of impact energy dissipation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Compressive properties of commercially available polyurethane foams as mechanical
models for osteoporotic human cancellous bone - PMC [pmc.ncbi.nlm.nih.gov]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1192653?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192653?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2575212/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2575212/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. Understanding EVA Foam: Benefits and Common Uses [flexipack.com]

7. Nanocomposite Foams with Balanced Mechanical Properties and Energy Return from
EVA and CNT for the Midsole of Sports Footwear Application - PMC [pmc.ncbi.nlm.nih.gov]

8. Dynamic Crushing Behavior of Ethylene Vinyl Acetate Copolymer Foam Based on Energy
Method [mdpi.com]

9. store.astm.org [store.astm.org]

10. file.yizimg.com [file.yizimg.com]

11. img.antpedia.com [img.antpedia.com]

12. ASTM D1621 Plastic Compression Testing - ADMET [admet.com]

13. testresources.net [testresources.net]

14. laboratuar.com [laboratuar.com]

15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

16. zwickroell.com [zwickroell.com]

17. testresources.net [testresources.net]

18. standards.iteh.ai [standards.iteh.ai]

19. Drop Tower Testing | Touchstone Testing Lab, LLC [touchstonetesting.com]

20. Drop Tower Impact Testing System - Scientific Services [scientificserv.com]

21. researchgate.net [researchgate.net]

22. nextgentest.com [nextgentest.com]

To cite this document: BenchChem. [Validating Energy Absorption Claims of DS08210767: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192653#validating-the-energy-absorption-claims-of-
ds08210767]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/publication/281203288_Compression_Test_and_Energy_Absorption_of_PolyurethaneMulti_Walled_Carbon_Nanotubes_Foam_Composites
https://www.mdpi.com/2075-4701/11/1/118
https://www.researchgate.net/publication/348386606_Experimental_and_Numerical_Study_on_the_Energy_Absorption_of_Polyurethane_Foam-Filled_MetalComposite_Hybrid_Structures
https://www.researchgate.net/publication/365338244_Compressive_properties_and_energy_absorption_of_rigid_polyurethane_foam
https://www.flexipack.com/en/get-to-know-eva-foams/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9968182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9968182/
https://www.mdpi.com/2073-4360/15/14/3016
https://www.mdpi.com/2073-4360/15/14/3016
https://store.astm.org/d1621-16.html
http://file.yizimg.com/175706/2012010316223441.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20230612/astm/2023/D%201621%20-%2016%20(2023).pdf
https://www.admet.com/testing-applications/testing-standards/astm-d1621-plastic-compression-testing/
https://www.testresources.net/applications/standards/astm/astm-d1621-compression-testing-of-expanded-plastics-and-foams
https://www.laboratuar.com/en/testler/malzeme-testleri/iso-844-sert-hucresel-plastikler---sikistirma-ozelliklerinin-tayini/
https://cdn.standards.iteh.ai/samples/55473/7fd591c03ffc41cf8b0ead7d22e1ad5c/ISO-844-2014.pdf
https://www.zwickroell.com/industries/plastics/polymer-foam/compression-test-hard-foam-iso-844/
https://www.testresources.net/applications/rigid-cellular-plastic-compression-properties-iso-844-and-astm-d1621
https://standards.iteh.ai/catalog/standards/cen/cda438ec-0c6d-4b6a-b27f-2e3798bddaae/en-iso-844-2021
https://www.touchstonetesting.com/services/material-testing/dynamic-mechanical-testing/drop-tower-testing/
https://www.scientificserv.com/range-of-products-1/drop-tower-impact-testing-system
https://www.researchgate.net/profile/Sanaz-Hassanzadeh/post/In_a_weight_impact_test_how_can_we_measures_the_energy_absorption_of_materials_under_impact_load/attachment/59d620d179197b807797f43d/AS%3A292743038423041%401446806787667/download/Mechanical+Properties+and+energy+Absorption+Characteristics+of+polyurethane+foam.pdf
https://www.nextgentest.com/blog/drop-weight-testing-everything-you-need-to-know/
https://www.benchchem.com/product/b1192653#validating-the-energy-absorption-claims-of-ds08210767
https://www.benchchem.com/product/b1192653#validating-the-energy-absorption-claims-of-ds08210767
https://www.benchchem.com/product/b1192653#validating-the-energy-absorption-claims-of-ds08210767
https://www.benchchem.com/product/b1192653#validating-the-energy-absorption-claims-of-ds08210767
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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